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Introduction

SLF1081851 is a potent and specific inhibitor of the sphingosine-1-phosphate (S1P)
transporter, Spinster homolog 2 (Spns2).[1][2][3] By blocking Spns2, SLF1081851 disrupts the
S1P gradient between lymphoid tissues and circulating blood, which is essential for lymphocyte
egress.[1][2] This targeted inhibition leads to the sequestration of lymphocytes within lymphoid
organs, resulting in a dose-dependent and reversible lymphopenia in peripheral blood.[4][5][6]
These characteristics make SLF1081851 a valuable research tool for studying the roles of S1P
signaling and lymphocyte trafficking in various physiological and pathological processes,
including autoimmune diseases and transplant rejection.

Mechanism of Action

Sphingosine-1-phosphate (S1P) is a signaling lipid that plays a critical role in regulating the
immune system, particularly the trafficking of lymphocytes. A concentration gradient of S1P,
with high levels in the blood and lymph and low levels in lymphoid organs (such as the thymus
and lymph nodes), is necessary for the egress of mature lymphocytes from these tissues. This
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gradient is actively maintained by S1P transporters like Spns2, which export S1P from cells into

the circulation.

SLF1081851 specifically inhibits Spns2, preventing the transport of S1P out of endothelial cells

and other S1P-producing cells. This disruption diminishes the S1P gradient, leading to the

retention of lymphocytes in the lymphoid organs and a subsequent reduction in the number of

circulating lymphocytes in the peripheral blood, a condition known as lymphopenia.

Quantitative Data Summary

Administration of SLF1081851 to rats results in a significant and dose-dependent reduction in

peripheral blood lymphocyte counts.

Parameter Value Reference

Compound SLF1081851 [1112]
Sphingosine-1-phosphate

Target phing PRosp [11[2]
(S1P) transporter (Spns2)

Effect Induction of lymphopenia [41[5]
Rat (Sprague-Dawle

Species (Sprag Y [7][8]

recommended)

Route of Administration

Intraperitoneal (i.p.) injection

[1]

Reported Effective Dose

20 mg/kg

[1]

Maximal Lymphocyte
Reduction

Approximately 50%

[4]115]

Time to Maximal Effect

Approximately 4 hours post-

administration

[9]

Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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